1,1'-(Azanediylbis(4,1-phenylene))diethanone

• CAS No.: 20255-76-9
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 1-[4-(4-acetylanilino)phenyl]ethanone
• InChI: InChI=1S/C16H15NO2/c1-11(18)13-3-7-15(8-4-13)17-16-9-5-14(6-10-16)12(2)19/h3-10,17H,1-2H3
• InChI Key: FBWDSGMQZFCCNY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=O)C

Description

1,1’-(Azanediylbis(4,1-phenylene))diethanone is a chemical compound with the molecular formula C16H15NO2 and a molecular weight of 253.30 g/mol . It belongs to the class of ketones and is characterized by the presence of an azanediyl group linked to two phenylene rings, each bearing an ethanone group.

Preparation Methods

The synthesis of 1,1’-(Azanediylbis(4,1-phenylene))diethanone typically involves the reaction of 4-aminobenzophenone with acetic anhydride under controlled conditions. The reaction proceeds through the acetylation of the amino group, followed by the formation of the desired product through a series of purification steps . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1,1’-(Azanediylbis(4,1-phenylene))diethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions typically involve the use of reducing agents like sodium borohydride, resulting in the formation of alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethanone groups are replaced by other functional groups under appropriate conditions.

Common reagents used in these reactions include acetic anhydride, sodium borohydride, and various oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,1’-(Azanediylbis(4,1-phenylene))diethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 1,1’-(Azanediylbis(4,1-phenylene))diethanone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

1,1’-(Azanediylbis(4,1-phenylene))diethanone can be compared with other similar compounds, such as:

1,1’-(Disulfanediyldi-4,1-phenylene)diethanone: This compound has a similar structure but contains sulfur atoms instead of nitrogen.

1,1’-(1,4-Phenylene)diethanone: This compound lacks the azanediyl group and has a simpler structure

The uniqueness of 1,1’-(Azanediylbis(4,1-phenylene))diethanone lies in its specific functional groups and the resulting chemical and biological properties.